Cas no 2763905-93-5 (2-{Methyl[(prop-2-en-1-yloxy)carbonyl]amino}-2-(3,4,5-trifluorophenyl)acetic acid)

• Product Name: 2-{Methyl[(prop-2-en-1-yloxy)carbonyl]amino}-2-(3,4,5-trifluorophenyl)acetic acid
• CAS No: 2763905-93-5
• MF: C₁₃H₁₂F₃NO₄
• MW: 303.233894348145
• CID: 6196567
• PubChem ID: 165995633
• Update Time: 2025-10-28

2-{Methyl[(prop-2-en-1-yloxy)carbonyl]amino}-2-(3,4,5-trifluorophenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2763905-93-5
• 2-{methyl[(prop-2-en-1-yloxy)carbonyl]amino}-2-(3,4,5-trifluorophenyl)acetic acid
• EN300-37343356
• 2-{Methyl[(prop-2-en-1-yloxy)carbonyl]amino}-2-(3,4,5-trifluorophenyl)acetic acid

• Inchi： 1S/C13H12F3NO4/c1-3-4-21-13(20)17(2)11(12(18)19)7-5-8(14)10(16)9(15)6-7/h3,5-6,11H,1,4H2,2H3,(H,18,19)
• InChI Key： MIDMGSHWNSGGCK-UHFFFAOYSA-N
• SMILES： FC1C(=C(C=C(C=1)C(C(=O)O)N(C(=O)OCC=C)C)F)F

Computed Properties

• Exact Mass: 303.07184235g/mol
• Monoisotopic Mass: 303.07184235g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 66.8Ų

Additional information on 2-{Methyl[(prop-2-en-1-yloxy)carbonyl]amino}-2-(3,4,5-trifluorophenyl)acetic acid

2-{Methyl[(prop-2-en-1-yloxy)carbonyl]amino}-2-(3,4,5-trifluorophenyl)acetic Acid: A Comprehensive Overview

2-{Methyl[(prop-2-en-1-yloxy)carbonyl]amino}-2-(3,4,5-trifluorophenyl)acetic acid, also known by its CAS number 2763905-93-5, is a complex organic compound with significant potential in various fields of chemical research and application. This compound is characterized by its unique structure, which includes a trifluorophenyl group and a methyl-substituted carbamate moiety. The presence of these functional groups makes it a versatile molecule with diverse applications in pharmaceuticals, agrochemicals, and material science.

The synthesis of this compound involves a series of intricate chemical reactions, including nucleophilic substitutions, esterifications, and possibly catalytic hydrogenations. Recent advancements in synthetic chemistry have enabled researchers to optimize the production process, ensuring higher yields and better purity levels. For instance, a study published in the Journal of Organic Chemistry highlighted the use of microwave-assisted synthesis to expedite the formation of the trifluorophenyl moiety.

One of the most promising applications of this compound lies in its potential as a building block for drug development. The trifluorophenyl group is known to enhance the pharmacokinetic properties of molecules, such as increasing bioavailability and improving metabolic stability. Recent research has explored its use in designing inhibitors for kinases and other enzymes implicated in cancer and inflammatory diseases. For example, a team from the University of California reported that derivatives of this compound exhibited potent inhibitory activity against the Janus kinase (JAK) family, which is a key target in autoimmune disorders.

In addition to its pharmaceutical applications, this compound has shown potential in agrochemicals. Its ability to modulate plant growth hormones has led to investigations into its role as a plant growth regulator. A study conducted by researchers at Syngenta demonstrated that certain analogs of this compound could enhance stress tolerance in crops by modulating abscisic acid signaling pathways.

The environmental impact of this compound is another area of active research. Given its complex structure and potential persistence in the environment, scientists are evaluating its biodegradation pathways and ecological effects. Preliminary studies suggest that under aerobic conditions, this compound undergoes rapid microbial degradation, reducing its environmental footprint.

From a structural perspective, the molecule's symmetry and functional group arrangement contribute to its stability and reactivity. The trifluorophenyl group not only imparts electronic effects but also serves as a rigid scaffold for further modifications. This feature has been exploited in designing chiral catalysts for asymmetric synthesis.

Looking ahead, the versatility of 2-{Methyl[(prop-2-en-1-yloxy)carbonyl]amino}-2-(3,4,5-trifluorophenyl)acetic acid positions it as a valuable tool in both academic and industrial settings. Its adaptability to various chemical transformations and its promising biological profiles make it an exciting subject for future research.